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Compound of Interest

Compound Name:
2-(2-Acetamidophenoxy)acetic

acid

Cat. No.: B1296907 Get Quote

CAS Number: 1798-12-5 Synonyms: [2-(acetylamino)phenoxy]acetic acid

This technical guide provides a comprehensive overview of 2-(2-Acetamidophenoxy)acetic
acid, consolidating available data on its physicochemical properties, a proposed synthetic

route, and an exploration of its potential biological activities based on related compounds. This

document is intended for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data
2-(2-Acetamidophenoxy)acetic acid is a solid organic compound.[1] While extensive

experimental data is not publicly available, key computed and vendor-supplied properties are

summarized below.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 1798-12-5 [1][2]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [2]

Physical Form Solid [1]

InChI Key
FXAVGVSUKFCXDK-

UHFFFAOYSA-N
[1]

Purity ~95% (as supplied by vendors) [1]

Storage
Sealed in dry, room

temperature
[1]

Table 2: Safety and Hazard Information

Identifier Description Source

Pictogram GHS07 (Exclamation mark) [2]

Signal Word Warning [2]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Precautionary Statements P261, P305+P351+P338

Synthesis and Characterization
A specific, peer-reviewed synthesis protocol for 2-(2-Acetamidophenoxy)acetic acid (CAS

1798-12-5) is not readily available in the literature. However, a plausible multi-step synthetic

route can be proposed based on established methods for analogous phenoxyacetic acid

derivatives.[3][4] The general strategy involves the synthesis of an aminophenoxyacetic acid

intermediate followed by acetylation.
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Proposed Synthetic Workflow
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Step 1: Ether Synthesis

Step 2: ReductionStep 3: Acetylation

Step 4: Hydrolysis

Ethyl 2-(2-nitrophenoxy)acetate

Ethyl 2-(2-aminophenoxy)acetate

 H2, Pd/C,
 EtOH

2-Nitrophenol

 K2CO3, Acetone,
 Reflux

Ethyl chloroacetate

Ethyl 2-(2-acetamidophenoxy)acetate

 Pyridine

2-(2-Acetamidophenoxy)acetic acid

 aq. NaOH,
 then HCl (acidification)

Acetic Anhydride
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Core Structure

Related Compound Classes & Potential Activities

2-(2-Acetamidophenoxy)acetic acid Phenoxyacetic Acid
Derivatives

 is a member of

COX-2 Inhibitors

 exhibit activity as

FFA1 Agonists exhibit activity as

Antimicrobial Agents

 exhibit activity as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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